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Compound of Interest

Compound Name: MCC950

Cat. No.: B1663521 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds like MCC950 is paramount. This guide provides immediate, essential

safety protocols and logistical plans for the operational use and disposal of MCC950, a potent

and selective NLRP3 inhibitor.[1][2]

Personal Protective Equipment (PPE)
When handling MCC950, it is crucial to use appropriate Personal Protective Equipment (PPE)

to minimize exposure and ensure personal safety. Although some safety data sheets (SDS)

state that MCC950 is not classified as a hazardous substance, it is best practice to treat it as

potentially hazardous until more information is available.[3]

The following table summarizes the recommended PPE for handling MCC950:
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Body Area Recommended PPE Rationale

Hands
Chemical-resistant gloves

(e.g., nitrile, vinyl, or latex)

To prevent direct skin contact.

[4] Gloves should be discarded

after each use.[4]

Eyes
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.[5]

Body Laboratory coat
To protect skin and clothing

from contamination.

Respiratory

Use in a well-ventilated area or

with appropriate exhaust

ventilation (e.g., fume hood)

To avoid inhalation of dust or

aerosols.[6]

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

Work in a designated, well-ventilated area, preferably a chemical fume hood, to minimize

inhalation exposure.[6]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Before handling, review the Safety Data Sheet (SDS) for MCC950.[3]

2. Handling the Compound:

Wear the appropriate PPE as outlined in the table above.

Avoid direct contact with the skin, eyes, and clothing.[3]

Minimize the formation of dust and aerosols.[6]

After handling, wash hands thoroughly with soap and water.[3]

3. Storage:
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Store MCC950 in a tightly sealed container.[6]

Keep the container in a cool, dry, and well-ventilated area.[6]

Recommended storage temperature is typically -20°C.[3][6]

Disposal Plan
Dispose of MCC950 and any contaminated materials in accordance with local, state, and

federal regulations. Unused MCC950 should be treated as chemical waste.

Solid Waste: Collect solid MCC950 waste in a labeled, sealed container.

Liquid Waste: If MCC950 is dissolved in a solvent, collect the solution in a labeled, sealed

waste container for chemical waste.

Contaminated Materials: Dispose of contaminated gloves, pipette tips, and other disposable

materials in a designated chemical waste container.

Emergency Procedures
In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water. Seek medical attention if irritation develops.[6]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[6]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[6]

Workflow for Safe Handling of MCC950
The following diagram illustrates the key steps for the safe handling of MCC950 in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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